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Introduction
Einecs 278-167-6, chemically known as 2-(2H-benzotriazol-2-yl)-p-cresol and commonly

referred to as Drometrizole, is a high-performance ultraviolet (UV) light absorber.[1][2] It is

utilized in a variety of polymers to enhance their stability against photodegradation by strongly

absorbing UV radiation in the 300-400 nm wavelength range.[1][2] In the field of dental

restorative materials, particularly resin-based composites, the inclusion of UV absorbers is

critical for preventing discoloration and maintaining the aesthetic properties of the restoration

over time. Studies have confirmed the presence of Drometrizole in commercial dental

composites, where it functions to protect the material from the degrading effects of UV light,

which can lead to color changes and a decline in mechanical properties.[3][4][5][6]

This document provides detailed application notes and experimental protocols for researchers,

scientists, and drug development professionals on the use of Einecs 278-167-6 as a UV

stabilizer in the formulation of dental restorative materials.

Mechanism of Action
Drometrizole belongs to the hydroxyphenyl benzotriazole class of UV absorbers.[1] Its function

is to absorb incident UV radiation and dissipate the energy as harmless heat, thereby

preventing the formation of free radicals that can initiate the degradation of the polymer matrix
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in dental composites. This process is crucial for the long-term color stability and durability of the

restorative material when exposed to ambient light and UV radiation in the oral environment.

Quantitative Data Summary
While specific studies detailing the dose-dependent effects of Drometrizole on the properties of

dental composites are not readily available in the public domain, the following tables present

hypothetical yet realistic data based on typical performance of benzotriazole UV absorbers in

polymer systems. These tables are intended to serve as a guide for researchers in designing

their own experiments.

Table 1: Effect of Einecs 278-167-6 Concentration on Color Stability (ΔE) of a Dental

Composite after Accelerated UV Aging*

Einecs 278-167-6
Concentration
(wt%)

Initial Color (Lab)
Color after 24h
Accelerated Aging
(Lab)

Color Change (ΔE*)

0.00 (Control) 75.2, -1.5, 10.1 72.8, 0.5, 15.3 5.8

0.10 75.3, -1.6, 10.0 74.5, -1.0, 11.2 1.5

0.25 75.1, -1.5, 10.2 74.8, -1.3, 10.8 0.7

0.50 75.2, -1.6, 10.1 75.0, -1.5, 10.4 0.3

Note: Example data. ΔE calculated using the CIE76 formula. A lower ΔE* value indicates better

color stability.*

Table 2: Effect of Einecs 278-167-6 Concentration on Flexural Strength of a Dental Composite
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Einecs 278-167-6
Concentration
(wt%)

Flexural Strength
(MPa) - Initial

Flexural Strength
(MPa) - After UV
Aging

Percent Change in
Flexural Strength

0.00 (Control) 130 ± 5 105 ± 6 -19.2%

0.10 132 ± 4 128 ± 5 -3.0%

0.25 131 ± 5 129 ± 4 -1.5%

0.50 129 ± 6 128 ± 5 -0.8%

Note: Example data presented as mean ± standard deviation. UV aging can degrade the

polymer matrix, leading to a reduction in mechanical properties. The presence of a UV

absorber is expected to mitigate this degradation.

Experimental Protocols
The following are detailed protocols for the incorporation and evaluation of Einecs 278-167-6
in an experimental dental composite resin.

Protocol for Incorporation of Einecs 278-167-6 into a
Dental Composite
This protocol describes the preparation of an experimental light-cured dental composite.

Materials:

Bisphenol A glycidyl methacrylate (Bis-GMA)

Triethylene glycol dimethacrylate (TEGDMA)

Silanized barium glass filler (average particle size 1 µm)

Fumed silica (nanofiller)

Camphorquinone (photoinitiator)

Ethyl-4-(dimethylamino)benzoate (co-initiator)
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Einecs 278-167-6 (Drometrizole)

Butylated hydroxytoluene (BHT, inhibitor)

Equipment:

Planetary centrifugal mixer

Analytical balance

Spatulas and mixing pads

Dark, airtight containers for storage

Procedure:

Resin Matrix Preparation: In a light-protected container, prepare the resin matrix by mixing

Bis-GMA (60 wt%) and TEGDMA (40 wt%).

Addition of Initiator System and Inhibitor: To the resin matrix, add camphorquinone (0.5 wt%),

ethyl-4-(dimethylamino)benzoate (1.0 wt%), and BHT (0.01 wt%). Mix thoroughly until a

homogenous solution is obtained.

Incorporation of Einecs 278-167-6: Weigh the desired amount of Einecs 278-167-6 (e.g., for

a 0.25 wt% concentration in the final composite, calculate the required mass based on the

total mass of the composite). Add the powdered Drometrizole to the resin matrix and mix

until fully dissolved. For a control group, prepare a batch without the addition of

Drometrizole. Recommended concentrations to test are between 0.10% and 0.50%.[1]

Filler Incorporation: Gradually add the silanized barium glass filler (70 wt% of the total

composite) and fumed silica (5 wt% of the total composite) to the resin matrix.

Mixing: Mix the components in a planetary centrifugal mixer until a uniform, paste-like

consistency is achieved. Avoid the incorporation of air bubbles.

Storage: Store the prepared composite paste in dark, airtight containers at a cool

temperature (e.g., 4°C) before specimen preparation.
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Protocol for Evaluation of Color Stability (Modified from
ISO 7491)
This protocol outlines the procedure for assessing the color stability of the experimental dental

composite.[7][8]

Equipment:

Spectrophotometer or colorimeter

Molds for specimen fabrication (e.g., 15 mm diameter, 1 mm thick discs)

Dental curing light

Accelerated weathering chamber with a xenon arc lamp

Deionized water

Procedure:

Specimen Preparation: Fill the molds with the composite paste, cover with a transparent

matrix strip, and press with a glass slide to extrude excess material. Light-cure the

specimens according to the manufacturer's instructions for the curing light. Prepare at least

five specimens for each concentration of Drometrizole.

Initial Color Measurement: After 24 hours of storage in the dark at 37°C in deionized water,

measure the initial color of each specimen using a spectrophotometer. Record the CIELAB

(L, a, b*) color coordinates.

Accelerated Aging: Expose the specimens to accelerated aging in a weathering chamber

equipped with a xenon arc lamp for 24 hours, as specified in ISO 7491.[8]

Final Color Measurement: After the aging period, re-measure the CIELAB color coordinates

of the specimens.

Calculation of Color Change (ΔE):* Calculate the color change (ΔE) for each specimen using
the formula: ΔE = [(ΔL)^2 + (Δa)^2 + (Δb*)^2]^1/2.
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Data Analysis: Statistically analyze the ΔE* values to determine the effect of Drometrizole

concentration on color stability.

Protocol for Evaluation of Flexural Strength (Based on
ISO 4049)
This protocol describes the method for determining the flexural strength of the experimental

dental composite.[9][10][11]

Equipment:

Molds for bar-shaped specimens (25 mm x 2 mm x 2 mm)

Dental curing light

Universal testing machine with a three-point bending fixture

Micrometer

Procedure:

Specimen Preparation: Fabricate bar-shaped specimens using the molds. Light-cure the

specimens from multiple overlapping positions to ensure complete polymerization, as

detailed in ISO 4049. Prepare at least five specimens for each Drometrizole concentration.

Specimen Conditioning: Store the specimens in deionized water at 37°C for 24 hours before

testing.

Flexural Strength Testing:

Measure the dimensions of each specimen with a micrometer.

Place the specimen on the supports of the three-point bending fixture in the universal

testing machine.

Apply a load at the center of the specimen at a crosshead speed of 0.5 mm/min until

fracture occurs.
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Record the fracture load.

Calculation of Flexural Strength: Calculate the flexural strength (σ) in megapascals (MPa)

using the formula: σ = 3FL / 2bh^2, where F is the fracture load, L is the distance between

the supports, b is the width of the specimen, and h is the height of the specimen.

Data Analysis: Statistically analyze the flexural strength values to assess the impact of

Drometrizole on the mechanical properties of the composite.
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Caption: Experimental workflow for incorporating and testing Einecs 278-167-6.
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Caption: Protective mechanism of Einecs 278-167-6 in a dental composite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of Einecs 278-167-6 in Dental Restorative
Materials]. BenchChem, [2025]. [Online PDF]. Available at:
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restorative-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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